Cas no 37178-69-1 (Ethyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate)
37178-69-1 structure
Product Name:Ethyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate
CAS No:37178-69-1
MF:C11H10F4O3
MW:266.188917636871
CID:1482008
PubChem ID:12029547
Update Time:2025-04-21
Ethyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate
- DKRAOHBKQLAFRQ-UHFFFAOYSA-N
- 37178-69-1
- Benzoic acid, 4-(1,1,2,2-tetrafluoroethoxy)-, ethyl ester
- DTXSID80476087
- Ethyl-4-(1,1,2,2-tetrafluoroethoxy)benzoate
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- Inchi: 1S/C11H10F4O3/c1-2-17-9(16)7-3-5-8(6-4-7)18-11(14,15)10(12)13/h3-6,10H,2H2,1H3
- InChI Key: DKRAOHBKQLAFRQ-UHFFFAOYSA-N
- SMILES: FC(C(F)F)(OC1C=CC(C(=O)OCC)=CC=1)F
Computed Properties
- Exact Mass: 266.0566
- Monoisotopic Mass: 266.05660683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.2849
- Boiling Point: 244 ºC
- Flash Point: 116 ºC
- Refractive Index: 1.44605
- PSA: 35.53
Ethyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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